Cas no 2172029-74-0 (2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172029-74-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6547269
• PubChem ID: 165867687
• Update Time: 2025-07-15

2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro3.5nonane
• 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro[3.5]nonane
• EN300-1639227
• 2172029-74-0

• Inchi： 1S/C14H21NO2/c1-10-6-11(7-16-10)12-14(17-5-4-15-12)8-13(2,3)9-14/h6-7,12,15H,4-5,8-9H2,1-3H3
• InChI Key： IKWVQMDKOOHSMA-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=COC(C)=C2)C21CC(C)(C)C2

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.4Ų

Additional information on 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro3.5nonane

Comprehensive Overview of 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172029-74-0)

The compound 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172029-74-0) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate architecture, featuring a spiro[3.5]nonane core fused with a 5-methylfuran-3-yl moiety, offers versatile applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive molecules, given its balanced lipophilicity and stereochemical complexity.

In recent years, the demand for spirocyclic compounds like 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro[3.5]nonane has surged due to their ability to mimic natural product frameworks. This aligns with the growing trend of fragment-based drug design and targeted protein degradation, where such structures serve as privileged intermediates. The incorporation of a furan ring further enhances its utility, as furan derivatives are known for their electron-rich properties and role in heterocyclic chemistry.

From a synthetic perspective, the CAS No. 2172029-74-0 compound exemplifies modern advancements in green chemistry. Its synthesis often involves catalytic methods that minimize waste, resonating with the global push for sustainable chemical processes. Laboratories focusing on high-throughput screening frequently explore derivatives of this compound to identify candidates for central nervous system (CNS) disorders or metabolic diseases, leveraging its azaspiro core’s conformational rigidity.

The 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro[3.5]nonane also intersects with the burgeoning field of AI-driven molecular optimization. Computational tools predict its interactions with biological targets, addressing frequent queries like "How do spirocycles improve drug bioavailability?" or "What are the applications of furan-containing spiro compounds?". Such questions highlight the compound’s relevance in both academic and industrial settings.

Furthermore, its oxa-aza hybrid structure makes it a candidate for metal-organic frameworks (MOFs) and catalysis, areas dominating materials science discussions. As researchers seek alternatives to conventional petrochemical-derived intermediates, this compound’s bio-based furan component positions it as a sustainable option. Its stability under physiological conditions further fuels exploration in prodrug development and controlled-release formulations.

In summary, 2,2-dimethyl-9-(5-methylfuran-3-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172029-74-0) represents a convergence of innovation in synthetic chemistry, drug discovery, and sustainability. Its multifaceted applications—from pharmaceutical intermediates to smart materials—underscore its importance in addressing contemporary scientific challenges while adhering to eco-conscious principles.